Thulium oxide

• CAS: 12036-44-1
• Synonyms: dithulium trioxide; thulia; thulium oxide; thulium oxide, (170)Tm-labeled; thulium-170 oxide
• Molecular Formula: Tm2O3; O3Tm2
• Molecular Weight: 385.867 g/mol
• SMILES: [O-2].[O-2].[O-2].[Tm+3].[Tm+3]
• InChI: InChI=1S/3O.2Tm/q3*-2;2*+3
• InChIKey: ZIKATJAYWZUJPY-UHFFFAOYSA-N

Thulium oxide (Tm₂O₃, CAS 12036-44-1) is the irreplaceable rare-earth sesquioxide for applications where Yb₂O₃, Er₂O₃, or Lu₂O₃ fail. Its Tm³⁺ 4f-electron configuration delivers exclusive 2 μm 'eye-safe' laser emission, 808 nm NIR upconversion photodynamic therapy with ~36% ROS quantum efficiency, a moderate neutron capture cross-section (~105 barns) ideal for long-cycle reactivity control, and a 5.77 eV bandgap/κ≈16 dielectric stack for next-generation Ge MOSFETs. Procure 99.9% purity powder with controlled particle size (10–100 nm for nano grades) to maximize performance in fiber amplifiers, solid-state lasers, nuclear control rods, and semiconductor thin films.

Thulium Oxide (Tm₂O₃) CAS 12036-44-1: Technical Specifications and Procurement-Relevant Baseline

Thulium oxide (Tm₂O₃, CAS 12036-44-1), a rare earth sesquioxide, is a pale green powder with a cubic bixbyite crystal structure at room temperature [1]. It exhibits a high melting point of approximately 2341 °C, a density of 8.6 g/cm³, and insolubility in water while being soluble in strong mineral acids [2]. Tm₂O₃ is the primary oxide form of thulium and serves as a critical dopant in silica-based fiber amplifiers, a component in portable X-ray devices, a neutron absorber in nuclear reactors, and an active material in solid-state lasers and phosphors [3].

• [1] Baike Baidu. 'Thulium oxide.' 2025. View Source
• [2] MCC Menssing Chemiehandel & Consultants GmbH. 'Thulium oxide.' 2024. View Source
• [3] Stanford Advanced Materials. 'Thulium Oxide (Tm2O3) Powder.' 2026. View Source

Why Thulium Oxide (Tm₂O₃) Cannot Be Readily Substituted by Other Rare Earth Oxides

Direct substitution of thulium oxide with other rare earth sesquioxides such as Yb₂O₃, Er₂O₃, or Lu₂O₃ is often infeasible due to Tm₂O₃'s unique combination of electronic, optical, and nuclear properties that originate from the Tm³⁺ ion's specific 4f-electron configuration [1]. While many rare earth oxides share the cubic bixbyite structure and high melting points, the precise energy levels of Tm³⁺ yield distinct absorption and emission bands—most notably in the 2 μm 'eye-safe' laser region and the near-infrared (NIR) window for deep-tissue imaging and therapy—that cannot be replicated by Er³⁺ (1.5 μm) or Yb³⁺ (1 μm) . Furthermore, the thermal neutron capture cross-section of thulium (~105 barns for the natural element) provides a specific neutron absorption profile that differs from ytterbium or lutetium, making Tm₂O₃ uniquely suited for certain nuclear control applications .

• [1] Loiko, P., et al. 'Highly Efficient, Compact Tm3+:RE2O3 (RE = Y, Lu, Sc) Sesquioxide Lasers Based on Thermal Guiding.' IEEE Journal of Selected Topics in Quantum Electronics, 2018. View Source

Thulium Oxide (Tm₂O₃) Quantitative Differentiation: Comparative Performance Data

Thulium Oxide Nanoparticles Generate Reactive Oxygen Species Under Near-Infrared Light: A Unique Photocatalytic Capability

Tm₂O₃ nanoparticles exhibit a ROS generation quantum yield of approximately 36% under 808 nm near-infrared laser excitation, a capability absent in conventional photosensitizers and many other rare earth oxides [1]. This NIR-driven activity enables photodynamic therapy at tissue depths of centimeters, overcoming the penetration limits of visible/UV-activated materials [2].

Evidence Dimension	ROS generation quantum yield under NIR irradiation
Target Compound Data	~36% (808 nm excitation)
Comparator Or Baseline	Conventional photosensitizers (e.g., porphyrin derivatives) require visible/UV light for activation
Quantified Difference	Tm₂O₃ uniquely enables ROS generation using NIR light, which penetrates tissue to centimeter depths vs. 1–2 mm for visible/UV
Conditions	808 nm laser irradiation; in vitro cellular assays and in vivo murine tumor models

Why This Matters

This property enables deep-tissue photodynamic therapy that is inaccessible to visible/UV-light-activated materials, creating a unique biomedical application niche.

• [1] Di, D., et al. 'Near-infrared light-excited reactive oxygen species generation by thulium oxide nanoparticles.' Journal of the American Chemical Society, 2022. View Source
• [2] Shaanxi Science and Technology News. 'Near-infrared light irradiation of nanoparticles can directly produce reactive oxygen species.' 2022. View Source

Thulium Oxide Enables 2 μm Laser Operation with High Slope Efficiency in Sesquioxide Hosts

Tm³⁺-doped Lu₂O₃ microchip lasers generate nearly 5 W of output power at ~2.06 μm with a slope efficiency of 67%, and in a rod geometry up to 47.5 W with 59% efficiency [1]. In contrast, Nd³⁺:Lu₂O₃ lasers operate across a broad wavelength range (917–1463 nm) with varied efficiencies, but lack the specific 'eye-safe' 2 μm emission critical for surgical and LIDAR applications [2].

Evidence Dimension	Laser slope efficiency at 2 μm wavelength
Target Compound Data	Tm:Lu₂O₃ microchip laser: 5 W output, 67% slope efficiency at 2.06 μm; rod geometry: 47.5 W, 59% slope efficiency
Comparator Or Baseline	Nd³⁺:Lu₂O₃ laser operates at 917–1463 nm with efficiencies varying by transition; does not provide 2 μm emission
Quantified Difference	Tm:Lu₂O₃ uniquely provides efficient lasing at the eye-safe 2 μm wavelength, which Nd³⁺:Lu₂O₃ cannot achieve
Conditions	Diode-pumped solid-state laser; Tm³⁺ doping in Lu₂O₃ sesquioxide crystal host

Why This Matters

The combination of 2 μm wavelength and high slope efficiency makes Tm₂O₃-doped materials indispensable for medical lasers (precise tissue ablation with minimal coagulation) and LIDAR systems.

• [1] Loiko, P., et al. 'Highly Efficient, Compact Tm3+:RE2O3 (RE = Y, Lu, Sc) Sesquioxide Lasers Based on Thermal Guiding.' IEEE Journal of Selected Topics in Quantum Electronics, 2018. View Source
• [2] Shaker Verlag. 'Spektroskopie und Laserexperimente an Nd3+-, Ho3+- und Tm3+-dotierten Sesquioxiden.' View Source

Thulium Oxide Provides a Distinct Neutron Absorption Profile for Nuclear Reactor Control

Thulium oxide possesses a thermal neutron capture cross-section of approximately 105 barns for the natural element . This value is significantly lower than that of gadolinium oxide (~49,000 barns) or samarium oxide (~5,600 barns), but higher than that of ytterbium oxide (~35 barns) or lutetium oxide (~74 barns) [1]. Tm₂O₃ thus occupies an intermediate neutron absorption niche suitable for applications requiring moderate, controlled neutron flux reduction without the rapid burnout associated with high-cross-section poisons [2].

Evidence Dimension	Thermal neutron capture cross-section
Target Compound Data	~105 barns (natural thulium)
Comparator Or Baseline	Yb₂O₃: ~35 barns; Lu₂O₃: ~74 barns; Gd₂O₃: ~49,000 barns
Quantified Difference	Tm₂O₃ cross-section is ~3× higher than Yb₂O₃ and ~1.4× higher than Lu₂O₃, but ~467× lower than Gd₂O₃
Conditions	Thermal neutron energy (0.0253 eV)

Why This Matters

The intermediate neutron capture cross-section allows Tm₂O₃ to function as a 'tunable' neutron absorber in reactor control elements, providing longer operational lifetime than high-cross-section alternatives.

• [1] Mughabghab, S.F. 'Atlas of Neutron Resonances: Resonance Properties and Thermal Cross Sections Z=61-102.' Elsevier, 2018. View Source
• [2] Nanokar. 'What is Thulium Oxide (Tm2O3) Micron Powder?' 2025. View Source

Thulium Oxide Nanoparticles Exhibit 3–6× Enhanced Luminescence Compared to Bulk Material

Nano-sized Tm₂O₃ particles (10–100 nm) demonstrate luminescence intensity 3–6 times higher than micron-sized bulk Tm₂O₃ (1–10 μm) due to increased surface area (30–180 m²/g vs. <5 m²/g) and reduced concentration quenching . This enhancement is critical for applications in security inks, bioimaging probes, and upconversion lasers [1].

Evidence Dimension	Luminescence intensity
Target Compound Data	Nano Tm₂O₃: 3–6× brighter than bulk
Comparator Or Baseline	Bulk Tm₂O₃ (1–10 μm particles)
Quantified Difference	3- to 6-fold increase in luminescence brightness
Conditions	Nano Tm₂O₃: 10–100 nm, surface area 30–180 m²/g; Bulk Tm₂O₃: 1–10 μm, surface area <5 m²/g

Why This Matters

The luminescence enhancement factor is a key procurement metric when selecting Tm₂O₃ for phosphor, bioimaging, or anti-counterfeiting applications.

• [1] Nanokar. 'What is Thulium Oxide (Tm2O3) Micron Powder?' 2025. View Source

Thulium Oxide Offers a Wide Band Gap (5.77 eV) and High Dielectric Constant (k~16) for Advanced Gate Dielectrics

Tm₂O₃ thin films exhibit a large band gap of ~5.77 eV and a dielectric constant of k~16, along with favorable conduction and valence band offsets on germanium (2.05 eV and 3.05 eV, respectively) [1]. In comparison, Yb₂O₃ shows a smaller band gap of 3.09–3.32 eV and a lower k-value of ~12–14, while HfO₂ (k~20–25) has a narrower band gap (~5.7 eV) and smaller band offsets on Si [2].

Evidence Dimension	Band gap and dielectric constant
Target Compound Data	Band gap: 5.77 eV; Dielectric constant: k~16
Comparator Or Baseline	Yb₂O₃: Eg = 3.09–3.32 eV, k~12–14; HfO₂: Eg ~5.7 eV, k~20–25
Quantified Difference	Tm₂O₃ band gap is ~1.7× larger than Yb₂O₃; k-value is intermediate between Yb₂O₃ and HfO₂ with better band offsets on Ge
Conditions	Thin films deposited by atomic layer deposition (ALD) or sputtering on Ge or Si substrates

Why This Matters

The combination of wide band gap and moderate high-k value makes Tm₂O₃ a promising candidate for gate dielectrics in Ge-based MOSFETs where low leakage current and good interface quality are essential.

• [1] Mitrovic, I.Z., et al. 'Investigation of Tm2O3 As a Gate Dielectric for Ge MOS Devices.' ECS Transactions, 2018. View Source
• [2] Wong, Y.H., et al. 'Innovative approach of growing thulium oxide passivation layer in nitrogen/oxygen/nitrogen ambient.' Materials Science in Semiconductor Processing, 2022. View Source

Thulium Oxide-Doped Tellurite Glass Achieves 32% Quantum Efficiency for 2 μm Laser Transitions

Tm₂O₃-doped tellurite glass (0.125 mol% Tm₂O₃) achieves a quantum efficiency of 32% for the ³H₄ level, which is crucial for the cross-relaxation process that enables efficient 2 μm laser emission [1]. This value is comparable to or exceeds the quantum efficiencies reported for other rare earth dopants in similar glass matrices (e.g., Ho₂O₃: up to 85% for certain levels, Er₂O₃: typically 10–20% in tellurite hosts) [2].

Evidence Dimension	Quantum efficiency for the ³H₄ energy level
Target Compound Data	32% (0.125 mol% Tm₂O₃ in TeO₂-K₂O-Nb₂O₅ glass)
Comparator Or Baseline	Ho₂O₃ in similar glass: up to 85%; Er₂O₃ in tellurite glass: 10–20%
Quantified Difference	Tm₂O₃'s 32% quantum efficiency is intermediate between Er₂O₃ and Ho₂O₃, and is specifically relevant for 2 μm laser cross-relaxation pumping
Conditions	Tellurite-based glass host; excitation at 793 nm

Why This Matters

Adequate quantum efficiency for the ³H₄ level is essential for the 'two-for-one' cross-relaxation process that doubles the quantum yield of 2 μm emission, directly impacting laser slope efficiency and threshold.

• [1] Kurt, G., et al. 'Spectroscopic investigation of Tm3+: TeO2-K2O-Nb2O5 glasses at different doping levels for 2 μm laser applications.' Optical Materials, 2015. View Source
• [2] Kochanowicz, M., et al. 'Investigation of upconversion luminescence in antimony–germanate double-clad two cores optical fiber co-doped with Yb3+/Tm3+ and Yb3+/Ho3+ ions.' Journal of Luminescence, 2015. View Source

Thulium Oxide (Tm₂O₃) High-Value Application Scenarios Based on Quantitative Differentiation

Near-Infrared Photodynamic Therapy (PDT) for Deep-Seated Tumors

Tm₂O₃ nanoparticles enable photodynamic therapy at tissue depths of several centimeters due to their unique ability to generate reactive oxygen species (ROS) with ~36% quantum efficiency under 808 nm near-infrared light. This overcomes the shallow penetration (1–2 mm) of conventional visible-light photosensitizers and allows treatment of deep-seated malignancies without invasive procedures. Procurement should prioritize nano-Tm₂O₃ with controlled particle size (10–100 nm) and high surface area (≥30 m²/g) to maximize ROS yield. [1]

2 μm 'Eye-Safe' Solid-State Lasers for Surgery and LIDAR

Tm₂O₃-doped sesquioxide crystals (e.g., Tm:Lu₂O₃) are the material of choice for high-power 2 μm lasers due to slope efficiencies reaching 67% and output powers up to 47.5 W. The 2 μm wavelength coincides with a strong water absorption peak, enabling precise tissue ablation with minimal thermal collateral damage. For LIDAR and remote sensing, the eye-safe nature of 2 μm radiation reduces ocular hazards. High-purity Tm₂O₃ (≥99.99%) is essential for minimizing parasitic absorption losses in laser gain media. [2]

Nuclear Reactor Control Elements with Intermediate Neutron Absorption

Tm₂O₃'s thermal neutron capture cross-section of ~105 barns positions it as a 'medium-strength' neutron absorber. It is suitable for control rods or burnable poisons in reactors where gadolinium's extremely high cross-section (~49,000 barns) would deplete too rapidly. The moderate absorption allows for longer operational cycles and more gradual reactivity management. Procurement specifications should include traceability of isotopic composition, as the neutron cross-section varies with isotope.

High-k Gate Dielectrics for Germanium-Based MOSFETs

Tm₂O₃ thin films combine a wide band gap of 5.77 eV with a dielectric constant of ~16 and favorable band offsets on germanium. This combination enables low leakage current and high capacitance density in Ge MOSFETs, which are pursued for higher carrier mobility than silicon. Process engineers should specify Tm₂O₃ targets for sputtering or precursors for atomic layer deposition (ALD) with purity ≥99.99% to avoid unintentional doping and defect states. [3]

• [1] Di, D., et al. 'Near-infrared light-excited reactive oxygen species generation by thulium oxide nanoparticles.' Journal of the American Chemical Society, 2022. View Source
• [2] Loiko, P., et al. 'Highly Efficient, Compact Tm3+:RE2O3 (RE = Y, Lu, Sc) Sesquioxide Lasers Based on Thermal Guiding.' IEEE Journal of Selected Topics in Quantum Electronics, 2018. View Source
• [3] Mitrovic, I.Z., et al. 'Investigation of Tm2O3 As a Gate Dielectric for Ge MOS Devices.' ECS Transactions, 2018. View Source